![molecular formula C16H19NO3S2 B4535037 5-(3-ethoxy-4-hydroxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4535037.png)
5-(3-ethoxy-4-hydroxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one
Description
Synthesis Analysis
The synthesis of thiazolidinone derivatives, including compounds similar to our compound of interest, often involves versatile core building blocks under specific reaction conditions. For example, Atamanyuk et al. (2014) explored the use of 5-ethoxymethylidene-4-thioxo-2-thiazolidinone as a core building block for synthesizing new thiopyrano[2,3-d]thiazole derivatives under hetero-Diels–Alder reaction conditions, yielding compounds with notable antitumor and moderate antiviral activity (Atamanyuk, Zimenkovsky, Atamanyuk, & Lesyk, 2014).
Molecular Structure Analysis
The molecular structure of thiazolidinone derivatives has been elucidated through various spectroscopic and crystallographic techniques. Delgado et al. (2005) provided detailed insights into the supramolecular structures of four (Z)-5-arylmethylene-2-thioxothiazolidin-4-ones, highlighting hydrogen-bonded dimers, chains of rings, and sheet formations (Delgado, Quiroga, Cobo, Low, & Glidewell, 2005).
Chemical Reactions and Properties
Chemical reactions involving thiazolidinone derivatives are diverse and can lead to a wide range of biological activities. Metwally and El-Doseky (2015) discussed the reactivity of 5-ethoxymethylene-2-thioxo-4-thiazolidinone with hydrazine hydrate at room temperature to afford various biologically active molecules (Metwally & El-Doseky, 2015).
Physical Properties Analysis
The physical properties of thiazolidinone derivatives, including solubility, melting points, and crystalline structures, are crucial for their application in drug formulation and design. The work by Yahiaoui et al. (2019) on the synthesis, characterization, and quantum chemical calculations of a 2-thioxo thiazolidin-4-one derivative provides valuable data on these aspects (Yahiaoui et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for chemical modifications, define the versatility of thiazolidinone derivatives in synthesizing a broad spectrum of biologically active compounds. Nagase (1974) explored novel addition reactions of thiazolidinones, leading to compounds with potential fungicidal activities (Nagase, 1974).
properties
IUPAC Name |
(5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S2/c1-4-20-13-7-11(5-6-12(13)18)8-14-15(19)17(9-10(2)3)16(21)22-14/h5-8,10,18H,4,9H2,1-3H3/b14-8- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NINQWTZFJPOKLG-ZSOIEALJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)CC(C)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)CC(C)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Ethoxy-4-hydroxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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